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molecular formula C10H10O B1345705 3-Phenylcyclobutanone CAS No. 52784-31-3

3-Phenylcyclobutanone

Cat. No. B1345705
CAS RN: 52784-31-3
M. Wt: 146.19 g/mol
InChI Key: BVQSFCUGCAZOJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09096567B2

Procedure details

To a solution of 3-phenylcyclobutanone (0.198 g, 1.354 mmol) in 95% ethanol (7 ml) was added 50% hydroxylamine in water (0.8300 ml, 13.54 mmol), and the reaction was stirred for 16 hours at ambient temperature. The reaction was diluted with EtOAc and washed with water and saturated sodium chloride. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated to yield 167 mg of the title compound (76.49% yield).
Name
3-phenylcyclobutanone
Quantity
0.198 g
Type
reactant
Reaction Step One
Name
hydroxylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0.83 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
7 mL
Type
solvent
Reaction Step One
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound
Yield
76.49%

Identifiers

REACTION_CXSMILES
[C:1]1([CH:7]2[CH2:10][C:9](=O)[CH2:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[NH2:12][OH:13].O>C(O)C.CCOC(C)=O>[C:1]1([CH:7]2[CH2:10][C:9](=[N:12][OH:13])[CH2:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1

Inputs

Step One
Name
3-phenylcyclobutanone
Quantity
0.198 g
Type
reactant
Smiles
C1(=CC=CC=C1)C1CC(C1)=O
Name
hydroxylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NO
Name
water
Quantity
0.83 mL
Type
reactant
Smiles
O
Name
ethanol
Quantity
7 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction was stirred for 16 hours at ambient temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with water and saturated sodium chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
C1(=CC=CC=C1)C1CC(C1)=NO
Measurements
Type Value Analysis
AMOUNT: MASS 167 mg
YIELD: PERCENTYIELD 76.49%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.